Cas no 2250019-95-3 (NVS-PAK1-C)

• Product Name: NVS-PAK1-C
• CAS No: 2250019-95-3
• MF: C₂₂H₂₃ClF₃N₅O
• MW: 465.90
• CID: 5052382
• PubChem ID: 136590564
• Update Time: 2025-10-18

NVS-PAK1-C Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarboxamide, 3-[[2-chloro-5-(2,2-difluoroethyl)-8-fluoro-5H-dibenzo[b,e][1,4]diazepin-11-yl]amino]-N,N-dimethyl-, (3S)-
• NVS-PAK1-C
• NVS PAK1 C
• CS-0121097
• HY-131043
• DA-76349
• AKOS034834096
• 2250019-95-3
• G16271
• CHEMBL5091324
• (3S)-3-[[8-chloro-11-(2,2-difluoroethyl)-3-fluoro-5H-benzo[b][1,4]benzodiazepin-6-ylidene]amino]-N,N-dimethylpyrrolidine-1-carboxamide
• (S)-3-((2-chloro-5-(2,2-difluoroethyl)-8-fluoro-5H-dibenzo[b,e][1,4]diazepin-11-yl)amino)-N,N-dimethylpyrrolidine-1-carboxamide

• Inchi： 1S/C22H23ClF3N5O/c1-29(2)22(32)30-8-7-15(11-30)27-21-16-9-13(23)3-5-18(16)31(12-20(25)26)19-6-4-14(24)10-17(19)28-21/h3-6,9-10,15,20H,7-8,11-12H2,1-2H3,(H,27,28)/t15-/m0/s1
• InChI Key： RVHZFZVJXGIAJF-HNNXBMFYSA-N
• SMILES： N1(C(N(C)C)=O)CC[C@H](NC2=NC3=CC(F)=CC=C3N(CC(F)F)C3=CC=C(Cl)C=C32)C1

Computed Properties

• Exact Mass: 465.1543226g/mol
• Monoisotopic Mass: 465.1543226g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 3
• Complexity: 711
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 51.2Ų

Additional information on NVS-PAK1-C

Compound Introduction: CAS No. 2250019-95-3 and Product Name NVS-PAK1-C

CAS No. 2250019-95-3 is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its unique numerical identifier, has been studied extensively for its potential applications in drug design and molecular interactions. The chemical structure of this compound exhibits properties that make it a promising candidate for further exploration in medicinal chemistry.

The product name NVS-PAK1-C is derived from the compound's chemical properties and its intended applications. This naming convention is commonly used in the industry to denote specific formulations or derivatives of a base compound. The suffix "-C" often indicates a particular configuration or functional group that enhances the compound's efficacy in certain biological pathways.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of CAS No. 2250019-95-3 with greater accuracy. Molecular modeling studies have revealed that this compound interacts with biological targets in a manner that suggests it could be effective in modulating pathways associated with inflammation and immune response. These findings are particularly intriguing given the rising interest in immunomodulatory agents as therapeutic interventions.

In vitro studies have demonstrated that CAS No. 2250019-95-3 exhibits inhibitory activity against several key enzymes involved in disease progression. The compound's ability to bind to these enzymes with high affinity has led researchers to investigate its potential as a lead molecule for the development of new drugs. Additionally, preliminary toxicity studies indicate that the compound is well-tolerated at therapeutic doses, which is a crucial factor for any candidate drug.

The product NVS-PAK1-C, formulated based on CAS No. 2250019-95-3, has shown promise in preclinical trials as a potential treatment for chronic inflammatory conditions. The formulation has been optimized to enhance bioavailability and reduce side effects, making it a more viable option for clinical use. Researchers are particularly interested in its potential to address unmet medical needs where current treatments are limited or ineffective.

One of the most exciting aspects of NVS-PAK1-C is its mechanism of action, which appears to involve multiple pathways simultaneously. This multitarget approach could provide a more comprehensive therapeutic effect compared to single-target drugs. Furthermore, the compound's stability under various conditions makes it suitable for long-term storage and transportation, which is essential for clinical trials and commercial distribution.

The development of NVS-PAK1-C aligns with the broader trend in pharmaceutical research towards personalized medicine. By understanding the genetic and molecular profiles of individual patients, clinicians can tailor treatments to maximize efficacy while minimizing adverse reactions. CAS No. 2250019-95-3 and its derivatives like NVS-PAK1-C represent a significant step towards this goal, offering hope for more precise and effective treatments.

As research continues, the full potential of CAS No. 2250019-95-3 and NVS-PAK1-C is expected to be realized. Ongoing clinical trials will provide critical data on their safety and efficacy, further solidifying their place in the arsenal of modern medicine. The collaboration between academic researchers and industry scientists is pivotal in translating these findings into tangible benefits for patients worldwide.

The chemical properties of CAS No. 2250019-95-3 make it an intriguing subject for further study, particularly in the context of drug repurposing. Many compounds initially developed for one indication have later been found to be effective against entirely different conditions. By re-examining existing compounds like CAS No. 2250019-95-3, researchers may uncover new therapeutic applications that were previously overlooked.

The product name NVS-PAK1-C encapsulates the innovative spirit behind this research effort. It represents not just a chemical entity but a symbol of the ongoing quest to develop safer, more effective medications. As science advances, compounds like these will continue to play a crucial role in addressing some of the most pressing health challenges of our time.